Cas no 2308476-77-7 (1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4,4-difluoropyrrolidine-2-carboxylic acid)
1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4,4-difluoropyrrolidine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4,4-difluoropyrrolidine-2-carboxylic acid
- 1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-4,4-difluoropyrrolidine-2-carboxylic acid
- EN300-1548950
- 2308476-77-7
-
- Inchi: 1S/C24H24F2N2O5/c1-14(10-21(29)28-13-24(25,26)11-20(28)22(30)31)27-23(32)33-12-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,14,19-20H,10-13H2,1H3,(H,27,32)(H,30,31)/t14-,20?/m1/s1
- InChI Key: GYSZDJDZZBBEBF-QMRFKDRMSA-N
- SMILES: FC1(CN(C(C[C@@H](C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C(C(=O)O)C1)F
Computed Properties
- Exact Mass: 458.16532819g/mol
- Monoisotopic Mass: 458.16532819g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 33
- Rotatable Bond Count: 7
- Complexity: 741
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 95.9Ų
1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4,4-difluoropyrrolidine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1548950-0.05g |
1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-4,4-difluoropyrrolidine-2-carboxylic acid |
2308476-77-7 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1548950-0.1g |
1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-4,4-difluoropyrrolidine-2-carboxylic acid |
2308476-77-7 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1548950-0.25g |
1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-4,4-difluoropyrrolidine-2-carboxylic acid |
2308476-77-7 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1548950-0.5g |
1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-4,4-difluoropyrrolidine-2-carboxylic acid |
2308476-77-7 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1548950-1.0g |
1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-4,4-difluoropyrrolidine-2-carboxylic acid |
2308476-77-7 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1548950-2.5g |
1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-4,4-difluoropyrrolidine-2-carboxylic acid |
2308476-77-7 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1548950-5.0g |
1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-4,4-difluoropyrrolidine-2-carboxylic acid |
2308476-77-7 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1548950-10.0g |
1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-4,4-difluoropyrrolidine-2-carboxylic acid |
2308476-77-7 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1548950-50mg |
1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-4,4-difluoropyrrolidine-2-carboxylic acid |
2308476-77-7 | 50mg |
$2829.0 | 2023-09-25 | ||
| Enamine | EN300-1548950-100mg |
1-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-4,4-difluoropyrrolidine-2-carboxylic acid |
2308476-77-7 | 100mg |
$2963.0 | 2023-09-25 |
1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4,4-difluoropyrrolidine-2-carboxylic acid Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
Additional information on 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4,4-difluoropyrrolidine-2-carboxylic acid
Introduction to 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4,4-difluoropyrrolidine-2-carboxylic Acid (CAS No. 2308476-77-7)
1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4,4-difluoropyrrolidine-2-carboxylic acid, identified by its CAS number 2308476-77-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit promising properties for drug development, particularly in the realm of enzyme inhibition and molecular recognition. The structural features of this molecule, including its 4,4-difluoropyrrolidine core and the presence of a (9H-fluoren-9-yl)methoxycarbonyl group, contribute to its unique chemical and biological profile.
The synthesis and characterization of 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4,4-difluoropyrrolidine-2-carboxylic acid have been extensively studied to understand its potential applications in medicinal chemistry. The compound’s structure incorporates several key functional groups that are known to enhance binding affinity and selectivity, making it a valuable candidate for the development of novel therapeutic agents. Specifically, the 3R configuration at the third carbon atom of the butanoyl chain introduces steric and electronic properties that can be finely tuned to interact with biological targets.
In recent years, there has been a growing interest in the use of fluorinated pyrrolidine derivatives as pharmacophores due to their ability to modulate enzyme activity and improve drug bioavailability. The incorporation of fluorine atoms into the pyrrolidine ring enhances the metabolic stability and lipophilicity of the molecule, which are critical factors for drug efficacy. Furthermore, the presence of a carboxylic acid group at the 2-position provides a site for further derivatization, allowing for the creation of more complex derivatives with tailored biological activities.
The (9H-fluoren-9-yl)methoxycarbonyl moiety in 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4,4-difluoropyrrolidine-2-carboxylic acid adds an additional layer of complexity to its structure. This group not only contributes to the overall molecular weight but also influences the electronic properties of the molecule, potentially enhancing its interaction with biological targets. The fluorene component is known for its stability and rigidity, which can be advantageous in maintaining the conformational integrity of the compound within a biological environment.
Research into 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4,4-difluoropyrrolidine-2-carboxylic acid has revealed several promising applications in drug discovery. One notable area is its potential as an inhibitor of proteases, which are enzymes that play crucial roles in various biological processes, including inflammation and cancer progression. The compound’s ability to selectively bind to these enzymes suggests that it could be developed into a potent therapeutic agent for treating related diseases.
Additionally, studies have shown that derivatives of this compound exhibit significant activity against certain bacterial strains. The structural features of 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4,4-difluoropyrrolidine-2-carboxylic acid contribute to its antimicrobial properties by interfering with essential bacterial pathways. This makes it a valuable candidate for developing new antibiotics or antibiotic adjuvants that could combat resistant bacterial infections.
The synthesis of 1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4,4-difluoropyrrolidine-2-carboxylic acid involves multiple steps that require precise control over reaction conditions and reagent selection. The introduction of fluorine atoms into the pyrrolidine ring is particularly challenging due to their high reactivity and tendency to undergo unwanted side reactions. However, advances in synthetic methodologies have made it possible to achieve high yields and purity levels for this compound.
In conclusion, 1-(3R)-3-({(9H-fluoren-9-ylmethoxycarbonyl}amino)butanoyl}-4,4-difluoropyrrolidine -2-carboxylic acid (CAS No. 2308476 -77 -7) is a structurally complex and biologically active compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further development as a therapeutic agent. As research continues to uncover new applications for this molecule, it is likely that it will play an important role in future drug discovery efforts.
2308476-77-7 (1-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4,4-difluoropyrrolidine-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)